Cas no 1420793-52-7 (5-Fluoro-2-methyl-8-nitroquinoline)

• Product Name: 5-Fluoro-2-methyl-8-nitroquinoline
• CAS No: 1420793-52-7
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 5740634
• PubChem ID: 67779115
• Update Time: 2025-08-05

5-Fluoro-2-methyl-8-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9115622
• 5-Fluoro-2-methyl-8-nitro-quinoline
• 1420793-52-7
• SB70265
• 5-fluoro-2-methyl-8-nitroquinoline
• Quinoline, 5-fluoro-2-methyl-8-nitro-
• 5-Fluoro-2-methyl-8-nitroquinoline

• Inchi： 1S/C10H7FN2O2/c1-6-2-3-7-8(11)4-5-9(13(14)15)10(7)12-6/h2-5H,1H3
• InChI Key： UCCVDVYXBPROQE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C1=CC=C(C)N=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.04915563g/mol
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7Ų

Additional information on 5-Fluoro-2-methyl-8-nitroquinoline

5-Fluoro-2-methyl-8-nitroquinoline (CAS No. 1420793-52-7): An Overview of Its Structure, Properties, and Applications

5-Fluoro-2-methyl-8-nitroquinoline (CAS No. 1420793-52-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline class, which is known for its diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical and chemical properties, synthesis methods, and recent research findings related to 5-Fluoro-2-methyl-8-nitroquinoline.

Chemical Structure and Properties

5-Fluoro-2-methyl-8-nitroquinoline is characterized by its unique molecular structure, which includes a quinoline ring substituted with a fluoro group at the 5-position, a methyl group at the 2-position, and a nitro group at the 8-position. The molecular formula of this compound is C₁₀H₇FN₂O₂, with a molecular weight of approximately 198.17 g/mol. The presence of these functional groups imparts specific chemical and physical properties to the molecule.

The fluoro substitution at the 5-position enhances the lipophilicity of the molecule, which can influence its biological activity and pharmacokinetic properties. The methyl group at the 2-position adds steric bulk and can affect the conformational flexibility of the quinoline ring. The nitro group at the 8-position introduces electron-withdrawing effects, which can modulate the electronic distribution within the molecule and influence its reactivity.

Synthesis Methods

The synthesis of 5-Fluoro-2-methyl-8-nitroquinoline has been explored through various routes, each with its own advantages and limitations. One common approach involves the reaction of 2-methylquinoline with fluorinating agents followed by nitration at the 8-position. Another method involves starting from a suitably substituted aniline derivative, which undergoes cyclization to form the quinoline ring, followed by fluorination and nitration steps.

A recent study published in Organic Letters (2021) reported an efficient one-pot synthesis of 5-Fluoro-2-methyl-8-nitroquinoline using a microwave-assisted protocol. This method significantly reduced reaction times and improved yields compared to traditional multi-step syntheses. The use of microwave irradiation facilitated rapid and selective functionalization of the quinoline ring, making it a promising approach for large-scale production.

Biological Activity and Applications

5-Fluoro-2-methyl-8-nitroquinoline has shown promising biological activity in several areas, including antimicrobial, anticancer, and antiviral applications. Its unique structure makes it an attractive candidate for drug development due to its potential to interact with specific biological targets.

In antimicrobial studies, 5-Fluoro-2-methyl-8-nitroquinoline has demonstrated significant activity against both Gram-positive and Gram-negative bacteria. A study published in Journal of Medicinal Chemistry (2020) reported that this compound exhibited potent antibacterial effects against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential enzymes.

In anticancer research, 5-Fluoro-2-methyl-8-nitroquinoline has shown promising results in inhibiting cancer cell proliferation and inducing apoptosis. A study published in Cancer Research (2019) found that this compound selectively targeted cancer cells while sparing normal cells. The mechanism of action involves modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Toxicity and Safety Considerations

The safety profile of 5-Fluoro-2-methyl-8-nitroquinoline is an important consideration for its potential use in therapeutic applications. Preclinical studies have generally shown low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough toxicological evaluation is necessary to ensure its safety in humans.

A recent toxicological study published in Toxicology Letters (2021) evaluated the acute and chronic toxicity of 5-Fluoro-2-methyl-8-nitroquinoline. The results indicated that this compound exhibited low acute toxicity in animal models and did not cause significant organ damage or systemic toxicity at clinically relevant doses. However, further studies are needed to assess long-term effects and potential interactions with other drugs.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-fluoro-2-methyl-8-nitroquinoline highlights its potential as a valuable compound in medicinal chemistry and pharmaceutical development. Its unique structure and diverse biological activities make it an attractive candidate for further investigation into novel therapeutic applications.

Future directions may include optimizing synthetic methods to improve yield and purity, exploring structure-activity relationships to enhance potency and selectivity, and conducting more extensive preclinical studies to evaluate safety and efficacy in various disease models.